3-Nitrotoluene 3-Nitrotoluene 3-Nitrotoluene is an organic compound belonging to the class of nitrobenzenes. It is encountered in forensic science and is widely used as raw material and intermediaries in dyes, rubber chemicals, pharmaceuticals and pesticides.
3-nitrotoluene is a mononitrotoluene carrying a nitro group at position 3.
M-nitrotoluene appears as yellow crystals that melt at 59°F to a yellow liquid. Often therefore encountered as a liquid. Flash point 223°F. Boiling point 450°F. Insoluble in water. Toxic by inhalation and ingestion.
Brand Name: Vulcanchem
CAS No.: 99-08-1
VCID: VC21260358
InChI: InChI=1S/C7H7NO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
SMILES: CC1=CC(=CC=C1)[N+](=O)[O-]
Molecular Formula: C7H7NO2
Molecular Weight: 137.14 g/mol

3-Nitrotoluene

CAS No.: 99-08-1

Cat. No.: VC21260358

Molecular Formula: C7H7NO2

Molecular Weight: 137.14 g/mol

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3-Nitrotoluene - 99-08-1

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Description 3-Nitrotoluene is an organic compound belonging to the class of nitrobenzenes. It is encountered in forensic science and is widely used as raw material and intermediaries in dyes, rubber chemicals, pharmaceuticals and pesticides.
3-nitrotoluene is a mononitrotoluene carrying a nitro group at position 3.
M-nitrotoluene appears as yellow crystals that melt at 59°F to a yellow liquid. Often therefore encountered as a liquid. Flash point 223°F. Boiling point 450°F. Insoluble in water. Toxic by inhalation and ingestion.
CAS No. 99-08-1
Molecular Formula C7H7NO2
Molecular Weight 137.14 g/mol
IUPAC Name 1-methyl-3-nitrobenzene
Standard InChI InChI=1S/C7H7NO2/c1-6-3-2-4-7(5-6)8(9)10/h2-5H,1H3
Standard InChI Key QZYHIOPPLUPUJF-UHFFFAOYSA-N
SMILES CC1=CC(=CC=C1)[N+](=O)[O-]
Canonical SMILES CC1=CC(=CC=C1)[N+](=O)[O-]
Boiling Point 450.7 °F at 760 mm Hg (NTP, 1992)
232.0 °C
232 °C at 760 mm Hg
231.9 °C
450°F
Colorform Yellow liquid [Note: A solid below 59 degrees F]
Flash Point 223 °F (NTP, 1992)
106 °C; 223 °F (Closed cup)
106 °C c.c.
223°F
Melting Point 59.9 °F (NTP, 1992)
15.5 °C
16.1 °C
59°F

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